Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside: A Definitive Guide to Synthesis, Reactivity, and Glycoconjugation
Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside: A Definitive Guide to Synthesis, Reactivity, and Glycoconjugation
Executive Summary
In the rapidly evolving landscape of targeted therapeutics and biomaterials, the precision of molecular building blocks dictates the efficacy of the final construct. Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (CAS: 211688-84-5) stands as a premier intermediate in modern glycochemistry[1]. By marrying the biological recognition capabilities of the β-D-galactose moiety with the orthogonal reactivity of a terminal alkyne, this molecule serves as a critical linchpin for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry[2].
This technical guide provides an in-depth analysis of its structural anatomy, mechanistic synthesis, and application in developing advanced drug delivery systems (DDS), such as Galectin-1 and Asialoglycoprotein Receptor (ASGPR) targeting vectors[3].
Chemical Identity & Physicochemical Properties
To ensure stoichiometric precision and predict solubility profiles during complex conjugations, understanding the baseline physicochemical properties is a fundamental prerequisite. The tetra-acetylated state ensures the molecule remains highly soluble in organic solvents, facilitating homogenous catalysis during click reactions[2].
| Property | Value |
| Chemical Name | Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside |
| CAS Registry Number | 211688-84-5 |
| Molecular Formula | C₁₇H₂₂O₁₀ |
| Molecular Weight | 386.35 g/mol |
| Appearance | White to off-white crystalline powder |
| Solubility | Soluble in CH₂Cl₂, CHCl₃, MeOH, THF, and DMSO |
| Anomeric Configuration | Beta (β) |
| Storage Conditions | -20 °C, desiccated, protected from light |
Data synthesized from [4].
Structural Anatomy & Reactivity Profile
The utility of Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside is derived from its tripartite structural design, where each domain serves a distinct mechanistic purpose:
-
The Terminal Alkyne (Propargyl Group): Acts as the bioorthogonal handle. It is inert to standard biological nucleophiles and electrophiles but reacts with absolute regioselectivity with azides in the presence of Cu(I) to form a stable 1,4-disubstituted 1,2,3-triazole linkage[2].
-
The Tetra-O-acetyl Protecting Groups: These ester linkages serve a dual purpose. During synthesis, the C2 acetate is mechanistically imperative for directing the β-stereochemistry of the glycosidic bond via neighboring group participation[5]. Post-synthesis, they mask the polar hydroxyl groups, rendering the molecule soluble in organic solvents for the CuAAC reaction.
-
The β-D-Galactopyranoside Core: Once deprotected, this carbohydrate core acts as the targeting ligand. It is specifically recognized by Galectin-1 (overexpressed in solid tumors) and ASGPR (highly expressed on hepatocytes), triggering receptor-mediated endocytosis of the conjugated payload[3].
Synthesis Protocol: A Self-Validating System
The synthesis of this building block relies on the Lewis acid-catalyzed glycosylation of 1,2,3,4,6-penta-O-acetyl-β-D-galactopyranose with propargyl alcohol. The causality behind using Boron trifluoride etherate (BF₃·Et₂O) is its ability to selectively activate the anomeric acetate, promoting its departure to form an oxocarbenium ion[5].
Step-by-Step Methodology
-
Preparation: Dissolve 1,2,3,4,6-penta-O-acetyl-β-D-galactopyranose (1.0 eq) and propargyl alcohol (1.2 eq) in anhydrous CH₂Cl₂ under an inert argon atmosphere. Causality: Anhydrous conditions prevent the competitive nucleophilic attack of water, which would yield a hemiacetal byproduct.
-
Activation: Cool the reaction mixture to 0 °C. Dropwise add BF₃·Et₂O (1.5 eq). Causality: Low temperatures control the highly exothermic Lewis acid coordination, preventing the degradation of the carbohydrate ring.
-
Propagation: Allow the reaction to warm to room temperature and stir for 4–6 hours.
-
Validation Checkpoint 1 (TLC): Monitor the reaction via Thin-Layer Chromatography (Hexane/EtOAc 1:1). The starting material (Rf ~0.3) should disappear, replaced by a new spot (Rf ~0.5).
-
Quenching & Extraction: Quench the reaction by slowly adding saturated aqueous NaHCO₃ to neutralize the Lewis acid. Extract the aqueous layer with CH₂Cl₂ (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
-
Purification: Purify the crude syrup via silica gel flash chromatography (gradient elution: 10% to 40% EtOAc in Hexanes).
-
Validation Checkpoint 2 (NMR): Analyze via ¹H NMR. The formation of the β-anomer is confirmed by the anomeric proton signal appearing as a doublet at ~4.6 ppm with a large coupling constant (J₁₋₂ ≈ 8.0 Hz), dictated by the trans-diaxial relationship of the H1 and H2 protons[6].
Figure 1: Lewis acid-catalyzed glycosylation ensuring β-selectivity via C2-participation.
CuAAC Click Chemistry & Glycoconjugation
The primary application of this molecule is the functionalization of azide-bearing payloads—ranging from small molecule fluorophores (like Tetraphenylethene, TPE) to macromolecular siRNA-PEG constructs[3].
Step-by-Step Conjugation and Deprotection Protocol
-
CuAAC Reaction: Dissolve the azide-functionalized payload (1.0 eq) and Propargyl 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside (1.2 eq) in a 1:1 mixture of THF/H₂O.
-
Catalytic Generation: Add CuSO₄·5H₂O (0.1 eq) followed by sodium ascorbate (0.2 eq). Causality: Sodium ascorbate reduces Cu(II) to the catalytically active Cu(I) species in situ. This avoids the use of unstable Cu(I) salts that readily oxidize in air.
-
Incubation: Stir vigorously at room temperature for 12 hours.
-
Zemplén Deacetylation (Global Deprotection): Isolate the protected glycoconjugate. Dissolve it in anhydrous methanol. Add a catalytic amount of 0.5 M Sodium Methoxide (NaOMe) in MeOH until the pH reaches ~9[2].
-
Mechanistic Imperative: Zemplén transesterification is chosen because it gently cleaves the acetyl esters without hydrolyzing the newly formed triazole linkage or the sensitive β-glycosidic bond.
-
Neutralization: After 2 hours, neutralize the reaction by adding Amberlite IR-120 (H⁺ form) resin until pH is 7. Filter the resin and lyophilize the filtrate to yield the active, targeting glycoconjugate[3].
Figure 2: CuAAC click conjugation workflow followed by Zemplén deacetylation for targeting.
Therapeutic Implications: Targeted Drug Delivery
The strategic incorporation of β-D-galactose via this propargyl building block fundamentally alters the pharmacokinetic profile of therapeutic payloads.
For instance, in the development of visualized drug delivery systems, researchers have successfully conjugated this molecule to Tetraphenylethene (TPE)[3]. Following deacetylation, the resulting amphiphilic micromolecule (TPE-Gal) self-assembles into fluorescent vesicles. The exposed hydrophilic galactose moieties act as targeting ligands for Galectin-1 , a laminin-binding lectin widely expressed on the membranes of various solid tumor cells[7]. Upon binding, the vesicles undergo receptor-mediated endocytosis, and intracellular β-galactosidase triggers the release of the encapsulated chemotherapeutic agents, ensuring high tumor-site concentration and minimal off-target toxicity[3]. Similarly, multivalent presentations of this galactoside on dendrimer scaffolds have shown potent anti-adhesion properties against Pseudomonas aeruginosa by competitively binding to the bacterial lectin PA-IL[2].
References
-
An Amphiphilic Micromolecule Self-Assembles into Vesicles for Visualized and Targeted Drug Delivery . ACS Medicinal Chemistry Letters (2020). Available at:[Link]
-
Synthesis of β-D-galactopyranoside-Presenting Glycoclusters, Investigation of Their Interactions with Pseudomonas aeruginosa Lectin A (PA-IL) and Evaluation of Their Anti-Adhesion Potential . Molecules (2019). Available at:[Link]
Sources
- 1. Page loading... [wap.guidechem.com]
- 2. mdpi.com [mdpi.com]
- 3. pubs.acs.org [pubs.acs.org]
- 4. Sapphire Bioscience [sapphirebioscience.com]
- 5. mdpi.com [mdpi.com]
- 6. 8-Hydroxyquinoline Glycoconjugates: Modifications in the Linker Structure and Their Effect on the Cytotoxicity of the Obtained Compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 7. An Amphiphilic Micromolecule Self-Assembles into Vesicles for Visualized and Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
